Cas no 131797-35-8 (5-Chloro-3-(trifluoromethyl)-1H-pyrazole)

• Product Name: 5-Chloro-3-(trifluoromethyl)-1H-pyrazole
• CAS No: 131797-35-8
• MF: C₄H₂ClF₃N₂
• MW: 170.520289897919
• MDL: MFCD07375186
• CID: 1072893
• PubChem ID: 23036557
• Update Time: 2025-11-01

5-Chloro-3-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-(trifluoromethyl)-1H-pyrazole
• 3-chloro-5-(trifluoromethyl)-1H-Pyrazole
• 3-Trifluormethyl-5-chlor-1,2,4-thiadiazol
• 3-trifluoromethyl-5-chloro-1,2,4-thiadiazole
• 5-Chlor-3-trifluormethyl-1,2,4-thiadiazol
• 5-chloro-3(trifluoromethyl)-1H-pyrazole
• 5-chloro-3-trifluoromethyl-[1,2,4]thiadiazol
• 5-chloro-3-trifluoromethyl-[1,2,4]thiadiazole
• 5-chloro-3-trifluoromethyl-1,2,4-thiadiazole
• AGN-PC-00LTVU
• AK-82197
• ANW-67767
• CTK8C2084
• EN001629
• KB-10001
• SureCN1400082
• 5-CHLORO-3-TRIFLUOROMETHYL-1H-PYRAZOLE
• C4H2ClF3N2
• MOIFODGGQARBFF-UHFFFAOYSA-N
• 5-chloro-3-trifluoromethylpyrazole
• SBB054442
• 3724AD
• 5-chloro-3-(trifluoromethyl)pyrazole
• AB41391
• EN001122
• ST2418730
• AB0034351
• 1H-Py
• A897476
• AKOS015850264
• 3-TRIFLUOROMETHYL-1H-5-CHLOROPYRAZOLE
• MFCD07375186
• DA-18934
• 1H-Pyrazole, 3-chloro-5-(trifluoromethyl)-
• DS-0538
• 131797-35-8
• J-500557
• SY112741
• 1003320-19-1
• A909133
• DA-18930
• DTXSID50629962
• TS-01464
• CS-0043776
• SCHEMBL2578654

• MDL： MFCD07375186
• Inchi： 1S/C4H2ClF3N2/c5-3-1-2(9-10-3)4(6,7)8/h1H,(H,9,10)
• InChI Key： MOIFODGGQARBFF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)(F)F)NN=1

Computed Properties

• Exact Mass: 169.9858603g/mol
• Monoisotopic Mass: 169.9858603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7
• XLogP3: 2.1

5-Chloro-3-(trifluoromethyl)-1H-pyrazole Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

Additional information on 5-Chloro-3-(trifluoromethyl)-1H-pyrazole

Introduction to 5-Chloro-3-(trifluoromethyl)-1H-pyrazole (CAS No. 131797-35-8)

5-Chloro-3-(trifluoromethyl)-1H-pyrazole (CAS No. 131797-35-8) is a fluorinated pyrazole derivative that has garnered significant attention in the field of medicinal chemistry due to its versatile structural properties and potential biological activities. Pyrazoles, as a class of heterocyclic compounds, are known for their broad spectrum of pharmacological effects, making them valuable scaffolds in drug discovery. The introduction of chloro and trifluoromethyl substituents into the pyrazole core enhances its pharmacokinetic and pharmacodynamic profiles, making it an attractive candidate for further investigation.

The structural motif of 5-Chloro-3-(trifluoromethyl)-1H-pyrazole consists of a six-membered aromatic ring containing two nitrogen atoms, with chloro and trifluoromethyl groups attached at the 5th and 3rd positions, respectively. This specific arrangement imparts unique electronic and steric properties to the molecule, which can influence its interactions with biological targets. The presence of fluorine atoms, particularly in the trifluoromethyl group, is well-documented for improving metabolic stability and lipophilicity, key factors in drug development.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from pyrazole derivatives. The compound 5-Chloro-3-(trifluoromethyl)-1H-pyrazole has been explored for its potential applications in various therapeutic areas, including anti-inflammatory, antiviral, and anticancer therapies. Its ability to modulate enzyme activity and receptor binding has made it a subject of interest for medicinal chemists.

One of the most compelling aspects of 5-Chloro-3-(trifluoromethyl)-1H-pyrazole is its role as a key intermediate in synthesizing more complex molecules with enhanced biological activity. Researchers have leveraged its structural framework to develop novel analogs that exhibit improved efficacy and reduced toxicity compared to existing drugs. For instance, studies have shown that derivatives of this compound can inhibit the activity of enzymes involved in inflammatory pathways, offering a promising approach to treating chronic inflammatory diseases.

The synthesis of 5-Chloro-3-(trifluoromethyl)-1H-pyrazole typically involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated pyrazoles followed by functional group transformations. The use of fluorinating agents such as trifluoromethanesulfonic anhydride or diethylaminosulfur trifluoride is often employed to introduce the trifluoromethyl group efficiently.

Recent advancements in computational chemistry have also played a crucial role in understanding the molecular interactions of 5-Chloro-3-(trifluoromethyl)-1H-pyrazole with biological targets. Molecular docking studies have revealed that this compound can bind to specific pockets on enzymes and receptors, modulating their activity accordingly. These insights have guided the design of more potent derivatives with improved pharmacological profiles.

The pharmacokinetic properties of 5-Chloro-3-(trifluoromethyl)-1H-pyrazole are another area of active investigation. The presence of fluorine atoms enhances its lipophilicity, which is beneficial for crossing biological membranes. Additionally, the chloro substituent can influence metabolic pathways, potentially leading to improved bioavailability. These factors make it an attractive candidate for further development into a lead compound for drug discovery.

In conclusion,5-Chloro-3-(trifluoromethyl)-1H-pyrazole (CAS No. 131797-35-8) represents a promising scaffold for developing novel therapeutic agents. Its unique structural features and potential biological activities make it a valuable compound for further research in medicinal chemistry. As our understanding of its pharmacological properties continues to grow, so too will its potential applications in treating various diseases.